3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-hydroxy-3-[5-(2-methylbutan-2-yl)-2-oxocyclohexyl]-1H-indol-2-one
• InChI: InChI=1S/C19H25NO3/c1-4-18(2,3)12-9-10-16(21)14(11-12)19(23)13-7-5-6-8-15(13)20-17(19)22/h5-8,12,14,23H,4,9-11H2,1-3H3,(H,20,22)
• InChI Key: WCACBDNVHOXDEM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1CCC(=O)C(C1)C2(C3=CC=CC=C3NC2=O)O
• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol

Description

3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as DMPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DMPO belongs to the family of indole derivatives and has been studied extensively for its use in treating various diseases such as cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in cancer cell growth and inflammation. 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and cancer cell growth. 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating cellular energy metabolism and has been implicated in cancer and other diseases.
Biochemical and Physiological Effects:
3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can induce apoptosis in cancer cells, inhibit COX-2 activity, and activate the AMPK pathway. In vivo studies have shown that 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can inhibit tumor growth in animal models of cancer and reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. Additionally, 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potential toxicity, which requires careful dosing and monitoring.

Future Directions

There are several future directions for research on 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of research is the development of 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one-based drugs for cancer and other diseases. Another area of research is the investigation of the mechanism of action of 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one and its potential targets in cancer and other diseases. Additionally, further studies are needed to determine the safety and efficacy of 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in humans.

Synthesis Methods

3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can be synthesized using various methods, including the reaction of 5-bromo-2-cyclohexenone with 1,1-dimethylpropylamine followed by the reaction with indole-2,3-dione. Another method involves the reaction of 5-bromo-2-cyclohexenone with 1,1-dimethylpropylamine followed by the reaction with indole-2,3-dione in the presence of a palladium catalyst.

Scientific Research Applications

3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been the subject of numerous scientific studies due to its potential therapeutic properties. One of the primary areas of research is its anticancer activity. Studies have shown that 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer treatment. Additionally, 3-[5-(1,1-dimethylpropyl)-2-oxocyclohexyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its anti-inflammatory and neuroprotective properties.